Cas no 847652-81-7 (3-chloro-2-methoxybenzene-1-sulfonyl chloride)

3-Chloro-2-methoxybenzene-1-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity, enabling efficient sulfonylation reactions under mild conditions, and its stability, which facilitates handling and storage. The presence of both chloro and methoxy substituents on the benzene ring enhances its selectivity in electrophilic aromatic substitution reactions. This compound is widely employed in pharmaceutical and agrochemical research for constructing sulfonamide derivatives, a critical functional group in bioactive molecules. Its well-defined structure and consistent purity make it a reliable intermediate for precise synthetic applications.

3-chloro-2-methoxybenzene-1-sulfonyl chloride structure

847652-81-7 structure

Product Name:3-chloro-2-methoxybenzene-1-sulfonyl chloride

CAS No:847652-81-7

MF:C₇H₆Cl₂O₃S

MW:241.091739177704

MDL:MFCD18393567

CID:3385355

PubChem ID:22015367

Update Time:2025-05-26

3-chloro-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- BENZENESULFONYL CHLORIDE, 3-CHLORO-2-METHOXY-
- 3-Chloro-2-methoxybenzenesulfonyl chloride
- 3-chloro-2-methoxybenzene-1-sulfonyl chloride
- AKOS006335427
- SCHEMBL4306061
- UFESGJFEJHJCON-UHFFFAOYSA-N
- EN300-276105
- chloro(2-methoxyphenyl)sulfonyl chloride
- 847652-81-7
- 857-032-0
- MDL： MFCD18393567
- Inchi： 1S/C7H6Cl2O3S/c1-12-7-5(8)3-2-4-6(7)13(9,10)11/h2-4H,1H3
- InChI Key： UFESGJFEJHJCON-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC=CC(Cl)=C1OC

Computed Properties

Exact Mass: 239.9414706Da
Monoisotopic Mass: 239.9414706Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 51.8Å²

3-chloro-2-methoxybenzene-1-sulfonyl chloride Pricemore >>

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